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For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my privilege to present this in-depth technical guide on
Benzyl 4-bromopiperidine-1-carboxylate. This document is intended to be a vital resource
for researchers and professionals in the fields of medicinal chemistry and drug development.
The following sections will provide a comprehensive overview of the core properties, synthesis,
applications, and safety protocols associated with this versatile chemical intermediate. The
information herein is curated to not only inform but also to empower your research and
development endeavors by providing both foundational knowledge and practical insights.

Core Compound Identification and Properties

Benzyl 4-bromopiperidine-1-carboxylate, a key building block in organic synthesis, is
identified by the CAS Number 166953-64-6.[1][2][3][4] This compound is also known by several
synonyms, including 4-Bromo-N-Z-piperidine and N-Cbz-4-bromopiperidine.[3][4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its effective application in research and synthesis. The key properties of Benzyl 4-
bromopiperidine-1-carboxylate are summarized in the table below.
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Property Value Source(s)
CAS Number 166953-64-6 [1][2113]14]
Molecular Formula C13H16BrNO2 [1112][3][4]
Molecular Weight 298.18 g/mol [1112]131[4]
Density 1.374 g/mL at 25 °C [11121[3]

Refractive Index

n20/D 1.5590

[3]

Melting Point No data available
Boiling Point No data available
Solubility No data available
Appearance Colorless oil

[2]

Note: While specific data for melting point, boiling point, and solubility are not readily available

in the searched literature, its appearance as a colorless oil suggests it is a liquid at room

temperature.

Synthesis Protocols

The synthesis of Benzyl 4-bromopiperidine-1-carboxylate is a critical process for its

utilization in further chemical reactions. A common and effective method involves the protection

of the piperidine nitrogen followed by bromination of a precursor.

Synthesis from 4-Hydroxypiperidine

A prevalent synthetic route starts from 4-hydroxypiperidine. This multi-step process is outlined

below.

The initial step is the protection of the secondary amine of 4-hydroxypiperidine with a benzyl

chloroformate to yield Benzyl 4-hydroxypiperidine-1-carboxylate. This is a crucial step to

prevent unwanted side reactions at the nitrogen atom in subsequent steps.

e Reactants: 4-Hydroxypiperidine, Benzyl Chloroformate, and a base (e.g., triethylamine or

sodium bicarbonate).
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e Solvent: A suitable organic solvent such as dichloromethane.

e Procedure: 4-Hydroxypiperidine is dissolved in the solvent and cooled. The base is added,
followed by the slow addition of benzyl chloroformate. The reaction is typically stirred for
several hours to ensure complete reaction.

o Work-up: The reaction mixture is washed with water and brine, dried over an anhydrous salt
(e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the
protected intermediate.

The hydroxyl group of the N-protected intermediate is then substituted with a bromine atom to
yield the final product, Benzyl 4-bromopiperidine-1-carboxylate.

o Reactants: Benzyl 4-hydroxypiperidine-1-carboxylate and a brominating agent (e.g.,
phosphorus tribromide or thionyl bromide).

e Solvent: An appropriate aprotic solvent.

e Procedure: The N-protected alcohol is dissolved in the solvent and cooled. The brominating
agent is added dropwise, and the reaction is allowed to proceed to completion.

o Work-up: The reaction is carefully quenched, and the product is extracted with an organic
solvent. The organic layer is washed, dried, and concentrated. The crude product is often
purified by column chromatography to yield pure Benzyl 4-bromopiperidine-1-carboxylate.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Benzyl 4-
bromopiperidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069245#benzyl-4-bromopiperidine-1-carboxylate-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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